Cas no 927640-84-4 (1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine
• CAS No: 927640-84-4
• MF: C₁₈H₂₇N₃O₃S
• MW: 365.490283250809
• CID: 5427491
• Update Time: 2025-05-26

1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(mesitylsulfonyl)-4-(1-pyrrolidinylcarbonyl)piperazine
• 1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C18H27N3O3S/c1-14-12-15(2)17(16(3)13-14)25(23,24)21-10-8-20(9-11-21)18(22)19-6-4-5-7-19/h12-13H,4-11H2,1-3H3
• InChI Key： ZKMZEFRDKFSMBC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCN(CC1)C(=O)N1CCCC1)C1=C(C)C=C(C=C1C)C

Additional information on 1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(Pyrrolidine-1-carbonyl)-4-(2,4,6-Trimethylbenzenesulfonyl)Piperazine (CAS No. 927640-84-4)

1-(Pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 927640-84-4) is a specialized organic compound with a unique molecular structure that combines a piperazine core with pyrrolidine and trimethylbenzenesulfonyl functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. Its structural complexity and functional diversity make it a valuable intermediate for synthesizing bioactive molecules.

The compound's pyrrolidine-1-carbonyl moiety is particularly noteworthy, as pyrrolidine derivatives are frequently employed in medicinal chemistry to enhance pharmacokinetic properties. Meanwhile, the 2,4,6-trimethylbenzenesulfonyl group contributes to the molecule's stability and reactivity, making it suitable for various synthetic transformations. Researchers are increasingly exploring its utility in designing enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy and precision medicine.

In the context of modern drug development, CAS No. 927640-84-4 is often discussed alongside keywords like "small molecule therapeutics", "structure-activity relationship (SAR)", and "high-throughput screening". These terms reflect the growing demand for innovative compounds that can address unmet medical needs, such as neurodegenerative diseases and oncology. The compound's versatility also makes it a subject of interest in computational chemistry, where in silico modeling is used to predict its interactions with biological targets.

Another area of exploration for 1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine is its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. PROTACs leverage bifunctional molecules to degrade disease-causing proteins, and the compound's structural features could be instrumental in designing such molecules. This aligns with the rising popularity of "targeted protein degradation" as a search term among researchers and pharmaceutical professionals.

From a synthetic chemistry perspective, the compound's piperazine backbone is a common scaffold in many FDA-approved drugs, underscoring its pharmacological relevance. Recent studies have highlighted its potential in G protein-coupled receptor (GPCR) modulation, a hot topic in drug discovery due to GPCRs' involvement in numerous physiological processes. Additionally, its benzenesulfonyl group is often associated with improved solubility and bioavailability, addressing key challenges in formulation development.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 927640-84-4. As the pharmaceutical industry moves toward green chemistry principles, researchers are investigating sustainable synthesis routes for this compound. Questions like "How to optimize the synthesis of 1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine?" or "What are the industrial applications of this compound?" are frequently searched, reflecting the need for practical and scalable solutions.

In summary, 1-(pyrrolidine-1-carbonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications—from drug design to chemical biology—make it a compound of enduring interest. As research continues to uncover its potential, it will likely remain a focal point in discussions about innovative therapeutics and advanced synthetic methodologies.